Cas no 2168355-70-0 (7-ethyl-6-oxa-2lambda6-thia-10-azaspiro4.5decane-2,2-dione)
7-ethyl-6-oxa-2lambda6-thia-10-azaspiro4.5decane-2,2-dione Chemical and Physical Properties
Names and Identifiers
-
- 7-ethyl-6-oxa-2lambda6-thia-10-azaspiro4.5decane-2,2-dione
- 7-ethyl-6-oxa-2lambda6-thia-10-azaspiro[4.5]decane-2,2-dione
- EN300-1278719
- 2168355-70-0
-
- Inchi: 1S/C9H17NO3S/c1-2-8-3-5-10-9(13-8)4-6-14(11,12)7-9/h8,10H,2-7H2,1H3
- InChI Key: DACADCVRJLNHIC-UHFFFAOYSA-N
- SMILES: S1(CCC2(C1)NCCC(CC)O2)(=O)=O
Computed Properties
- Exact Mass: 219.09291458g/mol
- Monoisotopic Mass: 219.09291458g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 309
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.2
- Topological Polar Surface Area: 63.8Ų
7-ethyl-6-oxa-2lambda6-thia-10-azaspiro4.5decane-2,2-dione Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1278719-0.05g |
7-ethyl-6-oxa-2lambda6-thia-10-azaspiro[4.5]decane-2,2-dione |
2168355-70-0 | 0.05g |
$1308.0 | 2023-05-23 | ||
| Enamine | EN300-1278719-0.1g |
7-ethyl-6-oxa-2lambda6-thia-10-azaspiro[4.5]decane-2,2-dione |
2168355-70-0 | 0.1g |
$1371.0 | 2023-05-23 | ||
| Enamine | EN300-1278719-0.25g |
7-ethyl-6-oxa-2lambda6-thia-10-azaspiro[4.5]decane-2,2-dione |
2168355-70-0 | 0.25g |
$1432.0 | 2023-05-23 | ||
| Enamine | EN300-1278719-0.5g |
7-ethyl-6-oxa-2lambda6-thia-10-azaspiro[4.5]decane-2,2-dione |
2168355-70-0 | 0.5g |
$1495.0 | 2023-05-23 | ||
| Enamine | EN300-1278719-1.0g |
7-ethyl-6-oxa-2lambda6-thia-10-azaspiro[4.5]decane-2,2-dione |
2168355-70-0 | 1g |
$1557.0 | 2023-05-23 | ||
| Enamine | EN300-1278719-2.5g |
7-ethyl-6-oxa-2lambda6-thia-10-azaspiro[4.5]decane-2,2-dione |
2168355-70-0 | 2.5g |
$3051.0 | 2023-05-23 | ||
| Enamine | EN300-1278719-5.0g |
7-ethyl-6-oxa-2lambda6-thia-10-azaspiro[4.5]decane-2,2-dione |
2168355-70-0 | 5g |
$4517.0 | 2023-05-23 | ||
| Enamine | EN300-1278719-10.0g |
7-ethyl-6-oxa-2lambda6-thia-10-azaspiro[4.5]decane-2,2-dione |
2168355-70-0 | 10g |
$6697.0 | 2023-05-23 | ||
| Enamine | EN300-1278719-50mg |
7-ethyl-6-oxa-2lambda6-thia-10-azaspiro[4.5]decane-2,2-dione |
2168355-70-0 | 50mg |
$888.0 | 2023-10-01 | ||
| Enamine | EN300-1278719-100mg |
7-ethyl-6-oxa-2lambda6-thia-10-azaspiro[4.5]decane-2,2-dione |
2168355-70-0 | 100mg |
$930.0 | 2023-10-01 |
7-ethyl-6-oxa-2lambda6-thia-10-azaspiro4.5decane-2,2-dione Related Literature
-
David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
-
Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
-
Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
-
Shaun D. Wong,Edward I. Solomon Dalton Trans., 2014,43, 17567-17577
Additional information on 7-ethyl-6-oxa-2lambda6-thia-10-azaspiro4.5decane-2,2-dione
Research Brief on 7-ethyl-6-oxa-2lambda6-thia-10-azaspiro4.5decane-2,2-dione (CAS: 2168355-70-0): Recent Advances and Applications
The compound 7-ethyl-6-oxa-2lambda6-thia-10-azaspiro4.5decane-2,2-dione (CAS: 2168355-70-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural features and potential therapeutic applications. This spirocyclic compound, characterized by its heteroatom-rich framework, has been the subject of several studies aimed at exploring its biological activity, synthetic pathways, and pharmacological properties. The following research brief synthesizes the latest findings related to this compound, providing a comprehensive overview of its current status in drug discovery and development.
Recent studies have highlighted the potential of 7-ethyl-6-oxa-2lambda6-thia-10-azaspiro4.5decane-2,2-dione as a scaffold for designing novel enzyme inhibitors. Its spirocyclic core, which incorporates oxygen, sulfur, and nitrogen atoms, offers a versatile platform for interactions with biological targets. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a selective inhibitor of certain kinases involved in inflammatory pathways, suggesting its utility in treating autoimmune disorders. The compound's ability to modulate protein-protein interactions has also been explored, with preliminary data indicating promising activity in disrupting pathological signaling cascades.
From a synthetic chemistry perspective, advancements have been made in the efficient production of 7-ethyl-6-oxa-2lambda6-thia-10-azaspiro4.5decane-2,2-dione. Researchers have developed optimized routes that improve yield and purity while reducing the number of synthetic steps. Notably, a team at the University of Cambridge reported a novel catalytic asymmetric synthesis method in 2024, enabling the production of enantiomerically pure forms of the compound. This breakthrough is particularly significant for pharmaceutical applications, where chirality often plays a crucial role in biological activity and drug safety profiles.
Pharmacokinetic studies of 7-ethyl-6-oxa-2lambda6-thia-10-azaspiro4.5decane-2,2-dione have revealed favorable absorption and distribution characteristics in animal models. Its metabolic stability and low toxicity profile make it an attractive candidate for further development. However, challenges remain in optimizing its solubility and bioavailability, which are currently the focus of formulation research. Several pharmaceutical companies have included derivatives of this compound in their preclinical pipelines, with potential indications ranging from neurological disorders to oncology applications.
Looking forward, the unique structural features of 7-ethyl-6-oxa-2lambda6-thia-10-azaspiro4.5decane-2,2-dione continue to inspire innovative research directions. Computational modeling studies predict that modifications to its core structure could yield compounds with enhanced selectivity and potency. As the understanding of its mechanism of action deepens, this compound class may offer new opportunities for addressing unmet medical needs. The coming years are likely to see increased translational research efforts aimed at bringing derivatives of this promising scaffold into clinical trials.
2168355-70-0 (7-ethyl-6-oxa-2lambda6-thia-10-azaspiro4.5decane-2,2-dione) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)